Cas no 61244-40-4 (Nonanedioic acid, 4,4-dimethyl-, diethyl ester)

• Product Name: Nonanedioic acid, 4,4-dimethyl-, diethyl ester
• CAS No: 61244-40-4
• MF: C₁₅H₂₈O₄
• MW: 272.380425453186
• CID: 487242
• PubChem ID: 71397840
• Update Time: 2025-04-19

Nonanedioic acid, 4,4-dimethyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanedioic acid, 4,4-dimethyl-, diethyl ester
• diethyl 4,4-dimethylnonanedioate
• 61244-40-4
• DTXSID70819303

• Inchi： 1S/C15H28O4/c1-5-18-13(16)9-7-8-11-15(3,4)12-10-14(17)19-6-2/h5-12H2,1-4H3
• InChI Key： RDHLEBYMCJSTJQ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(C)(C)CCCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 272.19884
• Monoisotopic Mass: 272.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6